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Compound of Interest

Compound Name: NH2-C4-NH-Boc

Cat. No.: B1265371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical

properties and solubility of NH2-C4-NH-Boc, a versatile linker molecule frequently employed in

the synthesis of PROTACs (Proteolysis Targeting Chimeras) and other complex pharmaceutical

compounds.[1][2][3] The information presented herein is intended to support researchers and

scientists in drug development and related fields.

Core Chemical Properties
NH2-C4-NH-Boc, also known by its systematic IUPAC name tert-butyl (4-

aminobutyl)carbamate, is a mono-Boc-protected 1,4-diaminobutane. This bifunctional molecule

possesses a free primary amine and a carbamate-protected primary amine, making it a

valuable building block in multi-step organic synthesis.[3] The tert-butoxycarbonyl (Boc)

protecting group offers stability under a variety of reaction conditions and can be readily

removed under mild acidic conditions.[4]

The fundamental physicochemical properties of NH2-C4-NH-Boc are summarized in the table

below for easy reference.
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Property Value Source

Synonyms

N-Boc-1,4-diaminobutane, tert-

butyl N-(4-

aminobutyl)carbamate, N-(4-

Aminobutyl)carbamic acid tert-

butyl ester, N-Boc-1,4-

butanediamine

Molecular Formula C₉H₂₀N₂O₂ [1][5]

Molecular Weight 188.27 g/mol [1][5]

Appearance Clear colourless viscous liquid [6]

Density 0.984 g/mL at 20 °C [6][7]

Boiling Point 292.872 °C at 760 mmHg [7]

Flash Point 109 °C [7][8]

Refractive Index n20/D 1.460 [7]

Solubility Profile
The solubility of NH2-C4-NH-Boc in various common laboratory solvents is a critical parameter

for its application in synthesis and biological assays. The following table outlines its solubility,

with quantitative data where available. It is important to note that for some solvents, sonication

may be recommended to aid dissolution.[1]
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Solvent Solubility
Concentration
(Molar)

Notes Source

Water 100 mg/mL 531.15 mM
Sonication is

recommended.
[1]

4.42 mg/mL 0.0235 mol/L
Calculated based

on LogS of -1.63.
[9]

DMSO 100 mg/mL 531.15 mM
Sonication is

recommended.
[1]

10% DMSO /

90% (20% SBE-

β-CD in Saline)

≥ 2.5 mg/mL 13.28 mM
Results in a clear

solution.
[2]

10% DMSO /

90% Corn Oil
≥ 2.5 mg/mL 13.28 mM

Results in a clear

solution.
[2]

Experimental Protocols
While specific experimental protocols for determining the solubility of NH2-C4-NH-Boc are not

extensively detailed in the literature, a general workflow can be established based on standard

laboratory practices for Boc-protected amines. The following is a generalized protocol for

assessing solubility.

Objective: To determine the solubility of NH2-C4-NH-Boc in a given solvent at a specific

temperature.

Materials:

NH2-C4-NH-Boc

Solvent of interest (e.g., water, DMSO, ethanol)

Volumetric flasks

Analytical balance
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Magnetic stirrer and stir bars

Vortex mixer

Temperature-controlled environment (e.g., water bath, incubator)

Filtration apparatus (e.g., syringe filters)

Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Procedure:

Preparation of Saturated Solution:

Add an excess amount of NH2-C4-NH-Boc to a known volume of the solvent in a sealed

container.

Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to

ensure equilibrium is reached. A magnetic stirrer or shaker can be used.

Separation of Undissolved Solute:

Allow the suspension to settle.

Carefully withdraw a known volume of the supernatant, ensuring no solid particles are

transferred. Filtration using a syringe filter is recommended to obtain a clear, saturated

solution.

Quantification of Dissolved Solute:

Dilute the saturated solution to a concentration within the linear range of the chosen

analytical method.

Analyze the concentration of NH2-C4-NH-Boc in the diluted solution using a pre-

calibrated analytical instrument.

Calculation of Solubility:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1265371?utm_src=pdf-body
https://www.benchchem.com/product/b1265371?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the original concentration in the saturated solution by accounting for the dilution

factor. The result is the solubility of the compound in the chosen solvent at the specified

temperature.

The following diagram illustrates a general workflow for such a solubility determination

experiment.
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Caption: General experimental workflow for determining the solubility of a chemical compound.
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Safety and Handling
NH2-C4-NH-Boc is classified as a corrosive substance that can cause severe skin burns and

eye damage.[7][8] It is imperative to handle this chemical with appropriate personal protective

equipment (PPE), including gloves, eye protection, and a lab coat.[7] Store the compound in a

dry, dark place at room temperature for short-term use.[6] For long-term storage, it is

recommended to keep the pure form at -20°C for up to three years or in solvent at -80°C for up

to one year.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. NH2-C4-NH-Boc | PROTAC Linker | TargetMol [targetmol.com]

2. medchemexpress.com [medchemexpress.com]

3. chemimpex.com [chemimpex.com]

4. benchchem.com [benchchem.com]

5. 68076-36-8[tert-Butyl (4-aminobutyl)carbamate]- Acmec Biochemical [acmec.com.cn]

6. tert-Butyl N-(4-aminobutyl)carbamate | 68076-36-8 [chemicalbook.com]

7. tert-Butyl (4-aminobutyl)carbamate, CAS No. 68076-36-8 - iChemical [ichemical.com]

8. 68076-36-8 Cas No. | tert-Butyl N-(4-aminobutyl)carbamate | Apollo
[store.apolloscientific.co.uk]

9. NH2-C4-NH-Boc | Amines | Ambeed.com [ambeed.com]

To cite this document: BenchChem. [A Technical Guide to NH2-C4-NH-Boc: Chemical
Properties and Solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265371#nh2-c4-nh-boc-chemical-properties-and-
solubility]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1265371?utm_src=pdf-body
http://www.ichemical.com/products/68076-36-8.html
https://store.apolloscientific.co.uk/product/tert-butyl-n-4-aminobutylcarbamate
http://www.ichemical.com/products/68076-36-8.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0166423.htm
https://www.targetmol.com/compound/nh2-c4-nh-boc
https://www.benchchem.com/product/b1265371?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/nh2-c4-nh-boc
https://www.medchemexpress.com/nh2-c4-nh-boc.html
https://www.chemimpex.com/products/31317
https://www.benchchem.com/pdf/experimental_procedure_for_Boc_protection_of_amines_with_tert_butyl_carbazate.pdf
https://www.acmec.com.cn/cas/68076-36-8/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0166423.htm
http://www.ichemical.com/products/68076-36-8.html
https://store.apolloscientific.co.uk/product/tert-butyl-n-4-aminobutylcarbamate
https://store.apolloscientific.co.uk/product/tert-butyl-n-4-aminobutylcarbamate
https://www.ambeed.com/products/nh2-c4-nh-boc.html
https://www.benchchem.com/product/b1265371#nh2-c4-nh-boc-chemical-properties-and-solubility
https://www.benchchem.com/product/b1265371#nh2-c4-nh-boc-chemical-properties-and-solubility
https://www.benchchem.com/product/b1265371#nh2-c4-nh-boc-chemical-properties-and-solubility
https://www.benchchem.com/product/b1265371#nh2-c4-nh-boc-chemical-properties-and-solubility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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